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Compound of Interest

Compound Name: 1,4-Diazepan-5-one hydrochloride

Cat. No.: B1344740

Essential Safety and Handling Guide for 1,4-
Diazepan-5-one Hydrochloride

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,4-Diazepan-5-one
hydrochloride (CAS No. 208245-76-5). The following procedures are designed to ensure a
safe laboratory environment and proper management of this chemical from acquisition to
disposal.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,4-Diazepan-5-one hydrochloride
is provided below. This information is essential for understanding its behavior and potential

hazards.
Property Value Reference
CAS Number 208245-76-5 [1]
Molecular Formula C5H11CIN20 [11[2]
Molecular Weight 150.61 g/mol [1][2]
Purity >95% [2]
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific GHS classification for 1,4-Diazepan-5-one hydrochloride is not readily
available, it is prudent to handle it with care, assuming potential hazards based on its chemical
structure and available safety data sheets for similar compounds. Avoid contact with skin and
eyes, and prevent the formation of dust and aerosols.[1]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Protects eyes from dust

Eye Protection Safety glasses or goggles )
particles and splashes.

Prevents skin contact with the

Hand Protection Impervious gloves (e.g., nitrile) )
chemical.

Use in a well-ventilated area. A

NIOSH-approved respirator o ) ]
) ) ) ) Minimizes inhalation of
Respiratory Protection may be necessary if dust is ) )
o airborne particles.
generated and ventilation is

inadequate.

Protects skin and personal

Body Protection Laboratory coat _ o
clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict handling protocol is vital to minimize exposure and ensure safety.
1. Preparation and Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form to minimize dust inhalation.[1]

e Ensure that an eyewash station and safety shower are readily accessible.
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o Clear the workspace of any unnecessary items and ensure all required equipment is clean
and readily available.

2. Weighing and Solution Preparation:

 When weighing the solid, do so in a fume hood or on a balance with a draft shield to contain
any dust.

» To prepare solutions, slowly add the solid to the solvent to avoid splashing.
3. Post-Handling:

e Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.
e Clean all equipment and the work area to remove any residual chemical.
First Aid Measures:

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and
consult a physician.[1]

« In case of skin contact: Wash off with soap and plenty of water and consult a physician.[1]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and
consult a physician.[1]

« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person and consult a physician.[1]

Disposal Plan

Proper disposal of 1,4-Diazepan-5-one hydrochloride and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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o Collect all waste containing 1,4-Diazepan-5-one hydrochloride, including contaminated
consumables (e.g., gloves, weighing paper), in a designated, clearly labeled, and sealed
waste container.

2. Disposal of Unused Solid and Solutions:
» Dispose of contents and container to an approved waste disposal plant.

e For non-controlled substances, one recommended method for disposal of small quantities is
to mix the chemical with an unappealing substance like cat litter or used coffee grounds,
place it in a sealed plastic bag, and then dispose of it in the trash.[3] However, always follow
your institution's specific guidelines.

» Never dispose of the chemical down the drain.
3. Container Disposal:

e Once empty, rinse the container thoroughly with a suitable solvent. The rinsate should be
collected as chemical waste.

e Scratch out or remove all personal and chemical information from the label before recycling
or disposing of the empty container.[3]

Workflow for Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 1,4-
Diazepan-5-one hydrochloride.
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Workflow for 1,4-Diazepan-5-one hydrochloride
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Caption: A flowchart outlining the safe handling and disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,4-
Diazepan-5-one hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344740#personal-protective-equipment-for-
handling-1-4-diazepan-5-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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